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Compound of Interest

Compound Name: 1-Hepten-3-OL

Cat. No.: B034233

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 1-
Hepten-3-ol (CAS RN: 4938-52-7), a volatile organic compound with applications in the flavor
and fragrance industry. This document summarizes available quantitative data, outlines
detailed experimental protocols for the determination of key thermodynamic properties, and
presents a logical workflow for these experimental procedures. The information is intended to
support research, development, and quality control activities where the thermodynamic
behavior of this compound is of interest.

Core Thermodynamic and Physical Properties

The thermodynamic and physical properties of 1-Hepten-3-ol are crucial for understanding its
behavior in various systems. While experimentally determined data for some properties are
limited, a combination of experimental and calculated values provides a foundational
understanding.

Table 1: Physical Properties of 1-Hepten-3-ol

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b034233?utm_src=pdf-interest
https://www.benchchem.com/product/b034233?utm_src=pdf-body
https://www.benchchem.com/product/b034233?utm_src=pdf-body
https://www.benchchem.com/product/b034233?utm_src=pdf-body
https://www.benchchem.com/product/b034233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C7H140 [1112]
Molecular Weight 114.19 g/mol [1]
Boiling Point 153-156 °C (at 760 mmHg) [3]
Vapor Pressure 1.16 mmHg at 25 °C [4]
Flash Point 53.8 °C (closed cup) [2]
Specific Gravity 0.836 g/mL at 20 °C [3]
Refractive Index 1.433 at 20 °C [3]

Table 2: Thermodynamic Properties of 1-Hepten-3-ol

Property Value Method Source

Enthalpy of
Y 45.57 kd/mol - [4]
Vaporization (AvapH®)

Standard Enthalpy of Joback Method
) -219.89 kJ/mol [5]
Formation (AfH°gas) (Calculated)

Standard Gibbs Free
Joback Method

Energy of Formation -43.36 kJ/mol [5]
(Calculated)
(AfG®)

Ideal Gas Heat 5]
Capacity (Cp,gas)

Enthalpy of Fusion Joback Method
13.17 kJ/mol [5]
(AfusH®) (Calculated)

It is important to note that the Standard Enthalpy of Formation and Standard Gibbs Free
Energy of Formation are calculated values and should be used with this consideration.

Experimental Protocols
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Detailed experimental methodologies are essential for the accurate determination of
thermodynamic properties. The following sections describe generalized protocols applicable to
volatile organic compounds like 1-Hepten-3-ol.

Determination of Enthalpy of Combustion by
Calorimetry

The enthalpy of combustion can be experimentally determined using a bomb calorimeter. This
value can then be used to calculate the enthalpy of formation.

Materials:

Oxygen bomb calorimeter

e Benzoic acid (standard for calibration)

e 1-Hepten-3-ol (high purity)

e Crucible

e Fuse wire

o Oxygen cylinder with regulator

 Digital thermometer with high precision

e Stirrer

e Deionized water

Procedure:

e Calibration of the Calorimeter:

o A known mass of benzoic acid is combusted in the bomb calorimeter to determine the heat
capacity of the calorimeter system.

o The bomb is charged with oxygen to a pressure of approximately 30 atm.
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o

The temperature change of the water in the calorimeter is recorded to calculate the heat
capacity.

o Combustion of 1-Hepten-3-ol:

o

A known mass of 1-Hepten-3-ol is placed in the crucible.

The fuse wire is connected to the electrodes and positioned to be in contact with the
sample.

The bomb is sealed, purged with oxygen, and then filled to the same pressure as in the
calibration step.

The bomb is placed in the calorimeter containing a known mass of water.
The initial temperature is recorded.

The sample is ignited, and the temperature is recorded at regular intervals until it reaches
a maximum and then begins to cool.

o Data Analysis:

The corrected temperature rise is determined by accounting for heat exchange with the
surroundings.

The heat released during the combustion of 1-Hepten-3-ol is calculated using the heat
capacity of the calorimeter and the corrected temperature rise.

The enthalpy of combustion is then calculated on a molar basis.[6][7][8][9]

Determination of Vapor Pressure by the Boiling-Point
Method

The vapor pressure of a volatile liquid can be determined by measuring its boiling point at

different applied pressures.[10]

Materials:
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A system for precise pressure control (e.g., a vacuum pump with a pressure transducer)

A boiling flask containing 1-Hepten-3-ol

A condenser

A high-precision temperature sensor

A heating mantle

Procedure:

e The 1-Hepten-3-ol sample is placed in the boiling flask.

e The system is evacuated to a specific pressure below atmospheric pressure.

o The sample is heated until it boils, and the temperature of the vapor is recorded. This
temperature is the boiling point at the set pressure.

e The pressure is then incrementally increased, and the corresponding boiling point is
measured at each pressure point.

e This process is repeated over a range of pressures.

e The Clausius-Clapeyron equation can then be used to relate the vapor pressure and
temperature data to determine the enthalpy of vaporization.[10]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of the
enthalpy of formation of 1-Hepten-3-ol, starting from the determination of the enthalpy of
combustion.
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Caption: Workflow for determining the enthalpy of formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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